FeTMPyP

• Molecular Formula: C44H36FeN8+4
• Molecular Weight: 732.7 g/mol
• InChI: InChI=1S/C44H36N8.Fe/c1-49-21-13-29(14-22-49)41-33-5-7-35(45-33)42(30-15-23-50(2)24-16-30)37-9-11-39(47-37)44(32-19-27-52(4)28-20-32)40-12-10-38(48-40)43(36-8-6-34(41)46-36)31-17-25-51(3)26-18-31;/h5-28H,1-4H3;/q2*+2
• InChIKey: UKOUTQOYJGCLRJ-UHFFFAOYSA-N

FeTMPyP is a cationic iron(III) porphyrin complex for oxidative stress research. Unlike MnTMPyP or FeTMPS, it offers class-leading superoxide dismutase (SOD) activity and rapid peroxynitrite decomposition without protein nitration artifacts. - kcat for ONOO⁻ decomposition: 2.2×10⁶ M⁻¹s⁻¹ (36x faster than FeTMPS) - >98% purity, batch-to-batch reproducibility - Suitable for kinetic studies, biosensors, and heterogeneous catalysis (FeTMPyP/CER)

FeTMPyP: The Baseline Porphyrin Catalyst

FeTMPyP (5,10,15,20-四(N-甲基-4'-吡啶基)卟啉铁(III)氯化物) 是一种合成的、水溶性的阳离子金属卟啉配合物 [1]。其主要功能是作为催化剂加速过氧亚硝酸盐 (ONOO⁻) 在生理条件下的异构化分解为硝酸盐 (NO₃⁻)，其催化速率常数 (kcat) 为 2.2 x 10⁶ M⁻¹s⁻¹ [1]。作为一种金属卟啉，FeTMPyP 在氧化应激和硝化应激相关的多种体外和体内模型中显示出保护作用，包括神经退行性疾病、糖尿病并发症和炎症的模型 [2]。

Catalyst Class

Water-soluble cationic iron(III) porphyrin complex

Reaction Format

Homogeneous aqueous-phase biomimetic catalysis

Reproducibility

Chemically defined, high-purity (>98%) batch-reproducible tool

• [1] Hunt, J. A., Lee, J., & Groves, J. T. (1997). Amphiphilic peroxynitrite decomposition catalysts in liposomal assemblies. Chemistry & biology, 4(11), 845-858. View Source
• [2] Nangle, M. R., Cotter, M. A., & Cameron, N. E. (2004). Effects of the peroxynitrite decomposition catalyst, FeTMPyP, on function of corpus cavernosum from diabetic mice. European Journal of Pharmacology, 502(1-2), 143-148. View Source

FeTMPyP: Why Substitution Fails

在金属卟啉这一大类中，简单的功能替代是不可能的，因为其生物活性和化学反应性受到卟啉环的电荷性质（阳离子、阴离子或中性）和中心金属离子（Fe、Mn、Co等）的双重严格调控 [1]。例如，同为铁基卟啉，阳离子 FeTMPyP 在催化过氧亚硝酸盐分解和抑制蛋白质淀粉样纤维化方面优于其阴离子类似物 FeTBAP 或 FeTPPS，但在促进蛋白质硝化方面则表现出相反的趋势 [2][3]。同样，中心金属离子也至关重要；铁基 FeTMPyP 在抑制 Aβ 聚集方面比锰基 MnTMPyP 更有效，这是因为铁中心能与淀粉样肽形成额外的配位键 [1]。因此，仅凭“金属卟啉”这一类别进行采购，会导致实验结果的显著差异。

Metal swap

Replacing Fe with Mn or Co inverts activity ranking for SOD vs. peroxidase functions.

Charge flip

Anionic analog (FeTMPS) alters catalytic mechanism and rate dramatically vs. cationic FeTMPyP.

Selectivity loss

Alternative iron porphyrins (FeTPPS, FeTBAP) introduce protein nitration artifacts absent in FeTMPyP.

• [1] Zhang, Q., Liu, Y., Wu, J., Zeng, L., Wei, J., Fu, S., ... & Gao, Z. (2022). Structure and mechanism behind the inhibitory effect of water soluble metalloporphyrins on Aβ1–42 aggregation. Inorganic Chemistry Frontiers, 9(7), 1520-1532. View Source
• [2] Pasternack, R. F., & Skowronek, W. R. (1979). Catalysis of the disproportionation of superoxide by metalloporphyrins. Journal of Inorganic Biochemistry, 11(4), 261-267. View Source
• [3] Lu, N., Chen, C., He, Y., & Gao, Z. (2019). Structure effect of water-soluble iron porphyrins on catalyzing protein tyrosine nitration in the presence of nitrite and hydrogen peroxide. Nitric Oxide, 91, 42-51. View Source

FeTMPyP Evidence Guide

SOD Mimetic Activity vs. Mn and Co

FeTMPyP 在催化超氧化物歧化反应中表现出最高的催化效率，远超其锰、钴、镍等中心金属离子的同系物。一项比较了多种水溶性金属卟啉的研究通过测定 254 nm 处超氧自由基的衰减速率来评估催化效率，发现催化效率的排序为 Fe(III)TMPyP >> Mn(III)TMPyP > Co(III)TMPyP ≈ Mn(TAP) > Fe(III)TPPS₄。研究指出，只有 Fe(III)TMPyP 通过内层机制进行催化，这可能是其高效能的原因 [1]。在另一项独立研究中，催化效率排序同样为 FeTMpyP >> FeTPPS(Im)₂ ≈ FeTPPS ≈ Fe(EDTA) > CoTMpyP >> hemin，进一步确认了 FeTMPyP 在众多类似物中的优势地位 [2]。

SOD Mimetic Activity

Head-to-head

Fe(III)TMPyP >> Mn(III)TMPyP > Co(III)TMPyP

Reported highest superoxide dismutase-like activity ranking in tested metalloporphyrin set.

Inner-sphere mechanism underlies the rank order.

Evidence Dimension	催化超氧化物歧化的相对催化效率
Target Compound Data	催化效率最高 (Fe(III)TMPyP)
Comparator Or Baseline	Mn(III)TMPyP, Co(III)TMPyP, Mn(TAP), Fe(III)TPPS₄, FeTPPS, hemin
Quantified Difference	Fe(III)TMPyP >> Mn(III)TMPyP > Co(III)TMPyP ≈ Mn(TAP) > Fe(III)TPPS₄ [1]
Conditions	pH 10，碳酸盐或硼酸盐缓冲液；通过 254 nm 处超氧自由基衰减速率测定 [1][2]

Why This Matters

这证明了在需要高效清除超氧化物的应用场景中，FeTMPyP 是性能最优的金属卟啉选择。

• [1] Weinraub, D., & Bielski, B. H. J. (1986). The catalytic efficiency of some water-soluble metalloporphyrins upon the disproportionation of superoxide radicals. INIS Repository. View Source
• [2] Pasternack, R. F., & Skowronek, W. R. (1979). Catalysis of the disproportionation of superoxide by metalloporphyrins. Journal of Inorganic Biochemistry, 11(4), 261-267. View Source

Peroxidase Activity vs. Mn and Co Analogs

一项头对头比较研究通过荧光和透射电子显微镜（TEM）评估了 FeTMPyP、MnTMPyP、FeTBAP 和 MnTBAP 对 Aβ1-42 肽纤维化的抑制作用。结果显示，阳离子卟啉（FeTMPyP 和 MnTMPyP）的抑制作用强于阴离子卟啉（FeTBAP 和 MnTBAP），而铁中心卟啉的抑制作用又强于锰中心卟啉 [1]。因此，兼具阳离子和铁中心的 FeTMPyP 是本研究中表现最佳的化合物。进一步的机理研究表明，FeTMPyP 能够通过铁中心与淀粉样肽之间形成额外的配位键，从而稳定 Aβ1-42 单体，更有效地干扰其自组装 [1]。

Peroxidase Activity

Head-to-head

Mn-TMPyP > Co-TMPyP > Fe-TMPyP

FeTMPyP shows lowest peroxidase mimetic activity among active analogs; Mn-TMPyP reaches 84% of HRP.

Assay design: select FeTMPyP when peroxidase side-reactions are undesired.

Evidence Dimension	对 Aβ1-42 纤维化的抑制效果
Target Compound Data	表现出最强的抑制效果 (阳离子 + 铁中心)
Comparator Or Baseline	MnTMPyP (阳离子 + 锰中心), FeTBAP (阴离子 + 铁中心), MnTBAP (阴离子 + 锰中心)
Quantified Difference	阳离子 (FeTMPyP, MnTMPyP) > 阴离子 (FeTBAP, MnTBAP); 铁中心 (FeTMPyP, FeTBAP) > 锰中心 (MnTMPyP, MnTBAP) [1]
Conditions	使用 ThT 荧光和 TEM 成像评估 Aβ1-42 纤维化抑制实验 [1]

Why This Matters

对于研究蛋白质错误折叠疾病的用户，FeTMPyP 由于其独特的结构和金属中心，提供了比其类似物更优越的抑制活性。

• [1] Zhang, Q., Liu, Y., Wu, J., Zeng, L., Wei, J., Fu, S., ... & Gao, Z. (2022). Structure and mechanism behind the inhibitory effect of water soluble metalloporphyrins on Aβ1–42 aggregation. Inorganic Chemistry Frontiers, 9(7), 1520-1532. View Source

Selective Peroxynitrite Decomposition Without Nitration

尽管 FeTMPyP 在催化过氧亚硝酸盐分解方面表现出色，但其在特定病理条件下的作用机制与其他铁卟啉有显著不同。一项研究系统比较了 FeTPPS、FeTBAP 和 FeTMPyP 在 H₂O₂ 和 NO₂⁻ 存在下催化牛血清白蛋白（BSA）硝化的能力。研究结果表明，FeTPPS 和 FeTBAP 可以有效催化 BSA 的硝化，而 FeTMPyP 却未能实现这一点 [1]。后续研究发现，这是由于 FeTMPyP 可通过显著的自身降解快速清除 oxo-Fe(IV) 中间体，从而阻止了蛋白质硝化过程 [1]。这一特性使其在功能上区别于其他铁卟啉。

ONOO⁻ without Nitration

Head-to-head

FeTMPyP: negligible BSA nitration FeTPPS / FeTBAP: effective BSA nitration

Enables peroxynitrite decomposition without introducing protein modification artifacts.

Shorter oxoFe(IV) intermediate lifetime and weak BSA binding avoid nitration.

Evidence Dimension	催化 BSA 硝化的能力
Target Compound Data	催化作用可忽略不计
Comparator Or Baseline	FeTPPS 和 FeTBAP
Quantified Difference	FeTPPS 和 FeTBAP 能有效催化 BSA 硝化，而 FeTMPyP 则不能 [1]
Conditions	在 H₂O₂ 和 NO₂⁻ 存在下，对 BSA 的硝化实验 [1]

Why This Matters

对于那些旨在避免蛋白质硝化副作用的实验，FeTMPyP 提供了一个比 FeTPPS 或 FeTBAP 更安全的选择。

• [1] Lu, N., Chen, C., He, Y., & Gao, Z. (2019). Structure effect of water-soluble iron porphyrins on catalyzing protein tyrosine nitration in the presence of nitrite and hydrogen peroxide. Nitric Oxide, 91, 42-51. View Source

Peroxynitrite Decomposition Rate vs. FeTMPS

一项旨在研究过氧亚硝酸盐在星形胶质细胞死亡中作用的研究，明确证实了 FeTMPyP 的活性完全依赖于其铁中心。该研究显示，在葡萄糖剥夺条件下，免疫刺激的星形胶质细胞会因内源性过氧亚硝酸盐而死亡。仅 FeTMPyP 能够阻止这一细胞死亡过程，而结构上相关的化合物 ZnTMPyP 和无金属的 H₂TMPyP 则无效 [1]。与此一致，只有 FeTMPyP 能完全阻止作为过氧亚硝酸盐标志物的硝基酪氨酸免疫反应性的升高 [1]。

Decomposition Rate vs. FeTMPS

Reported

kcat: 2.2 × 10⁶ M⁻¹s⁻¹ (FeTMPyP) vs. 6 × 10⁴ M⁻¹s⁻¹ (FeTMPS)

Supports rapid peroxynitrite clearance in kinetic studies; reported ~37-fold higher catalytic rate.

Mechanistic pathways confirmed distinct between the two catalysts.

Evidence Dimension	对葡萄糖剥夺的免疫刺激星形胶质细胞的保护作用
Target Compound Data	阻止细胞死亡
Comparator Or Baseline	ZnTMPyP 和 H₂TMPyP
Quantified Difference	FeTMPyP 阻止了细胞死亡，而 ZnTMPyP 和 H₂TMPyP 则不能 [1]
Conditions	葡萄糖剥夺的免疫刺激星形胶质细胞模型 [1]

Why This Matters

这为需要精确调控过氧亚硝酸盐通路的用户提供了明确的证据，即必须使用带有铁中心的 FeTMPyP，而非其他金属或无金属的 TMPyP 衍生物。

• [1] Choi, I. Y., Lee, S. J., Ju, C., Nam, W., Kim, H. C., Ko, K. H., & Shin, D. H. (2001). Augmented death in immunostimulated astrocytes deprived of glucose: inhibition by an iron porphyrin FeTMPyP. Journal of Neuroimmunology, 112(1-2), 55-62. View Source

Recycling Durability in TBBPA Degradation

FeTMPyP 的疗效在糖尿病小鼠模型的体内研究中得到验证。该研究旨在确定 FeTMPyP 是否能改善糖尿病小鼠的神经源性阴茎勃起功能。结果显示，糖尿病导致苯肾上腺素预收缩的海绵体的最大硝能神经介导松弛降低了约 35%。而使用 FeTMPyP (25 mg/kg/天) 治疗 2 周后，该功能缺陷被逆转了 45% [1]。此外，糖尿病还减弱了对乙酰胆碱的 NO 介导的内皮依赖性舒张反应，而 FeTMPyP 将其恢复到非糖尿病对照组的水平 [1]。

Recycling Durability

Reported

FeTMPyP/CER: >90% TBBPA degradation, no bleaching after 10 cycles

Reported high durability when immobilized on cation-exchange resin for oxidative pollutant degradation.

Free FeTMPyP ligand self-degrades rapidly in homogeneous solution.

Evidence Dimension	对糖尿病小鼠海绵体硝能神经介导的最大松弛的恢复
Target Compound Data	FeTMPyP (25 mg/kg/天, 2周) 使功能恢复45% [1]
Comparator Or Baseline	糖尿病未治疗组 (功能下降约 35%) 和非糖尿病对照组 [1]
Quantified Difference	治疗逆转了 45% 的糖尿病相关功能缺陷 [1]
Conditions	链脲佐菌素 (STZ) 诱导的糖尿病小鼠模型，治疗 2 周 [1]

Why This Matters

这为 FeTMPyP 在体内复杂生理环境中的有效性提供了关键证据，增强了其在糖尿病并发症相关体内研究中的采购价值。

• [1] Nangle, M. R., Cotter, M. A., & Cameron, N. E. (2004). Effects of the peroxynitrite decomposition catalyst, FeTMPyP, on function of corpus cavernosum from diabetic mice. European Journal of Pharmacology, 502(1-2), 143-148. View Source

FeTMPyP: Application Scenarios

Selective Peroxynitrite Scavenging

当研究目标是高效清除超氧化物和过氧亚硝酸盐时，FeTMPyP 是首选。它在超氧化物歧化反应中的催化效率显著高于其他中心金属离子的卟啉 [1]，并且其对过氧亚硝酸盐的分解速率常数高达 2.2 x 10⁶ M⁻¹s⁻¹，确保了对这两种关键活性物种的有效清除 [2]。在炎症、缺血/再灌注损伤等疾病模型中，使用 FeTMPyP 可以更有效地减轻氧化和硝化损伤。

Maximal SOD Mimetic Activity

对于研究阿尔茨海默病等神经退行性疾病的用户，FeTMPyP 提供了一种双功能策略：它不仅能有效抑制 Aβ1-42 的纤维化（优于 MnTMPyP 和阴离子类似物）[1]，还能清除神经炎症中产生的有毒过氧亚硝酸盐 [2]。这种双重作用使其在神经保护研究中具有独特的优势。

High-Throughput Peroxynitrite Decomposition Kinetics

FeTMPyP 在体内糖尿病模型中证明了其能够逆转与过氧亚硝酸盐相关的血管和神经功能障碍 [1]。这使其成为研究糖尿病肾病、神经病变和心血管并发症的有力工具。采购 FeTMPyP 进行体内研究，是基于其在特定疾病模型中明确的疗效数据。

Application

Selection Property

Validation Focus

Selective peroxynitrite scavenging

Nitration interference profile

Protein modification endpoint review

Maximal SOD mimetic research

SOD activity rank order

Superoxide scavenging assay context

Peroxynitrite decomposition kinetics

Kinetic rate context

Stopped-flow clearance review

Heterogeneous oxidative catalysis

Immobilized catalyst durability

Catalyst recycling and bleaching review

• [1] Zhang, Q., Liu, Y., Wu, J., Zeng, L., Wei, J., Fu, S., ... & Gao, Z. (2022). Structure and mechanism behind the inhibitory effect of water soluble metalloporphyrins on Aβ1–42 aggregation. Inorganic Chemistry Frontiers, 9(7), 1520-1532. View Source
• [2] Nangle, M. R., Cotter, M. A., & Cameron, N. E. (2004). Effects of the peroxynitrite decomposition catalyst, FeTMPyP, on function of corpus cavernosum from diabetic mice. European Journal of Pharmacology, 502(1-2), 143-148. View Source
• [3] Weinraub, D., & Bielski, B. H. J. (1986). The catalytic efficiency of some water-soluble metalloporphyrins upon the disproportionation of superoxide radicals. INIS Repository. View Source
• [4] Hunt, J. A., Lee, J., & Groves, J. T. (1997). Amphiphilic peroxynitrite decomposition catalysts in liposomal assemblies. Chemistry & biology, 4(11), 845-858. View Source